Cas no 1240256-86-3 (3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid)

3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid structure
1240256-86-3 structure
Product Name:3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid
CAS No:1240256-86-3
MF:C7H4F6O2S
MW:266.160881996155
CID:1216333
PubChem ID:66523461
Update Time:2025-04-20

3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic acid
    • 3-Fluoro-5-(pentafluorosulfur)benzoic acid
    • SCHEMBL15123023
    • 1448319-13-8
    • 3-Fluoro-5-(pentafluoro-l6-sulfaneyl)benzoic acid
    • E?-sulfanyl)benzoic acid
    • 3-FLUORO-5-(PENTAFLUORO-??-SULFANYL)BENZOIC ACID
    • JS-4078
    • MFCD16652421
    • 3-fluoro-5-(pentafluoro-lambda6-sulfanyl)benzoic acid
    • 3-fluoro-5-(pentafluoro-
    • 3-fluoro-5-(pentafluoro-lambda6-sulphanyl)benzoic acid
    • 3-Fluoro-5-(pentafluorothio)benzoic acid
    • 1240256-86-3
    • AKOS015956877
    • WQRFQFPUMUJGOL-UHFFFAOYSA-N
    • 3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid
    • Inchi: 1S/C7H4F6O2S/c8-5-1-4(7(14)15)2-6(3-5)16(9,10,11,12)13/h1-3H,(H,14,15)
    • InChI Key: WQRFQFPUMUJGOL-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C(C(=O)O)C=1)F)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 265.98361951g/mol
  • Monoisotopic Mass: 265.98361951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 38.3Ų

3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid Related Literature

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